Cas no 1396685-03-2 (3-tert-butyl-1-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea)

• Product Name: 3-tert-butyl-1-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea
• CAS No: 1396685-03-2
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 6292042
• PubChem ID: 71792581
• Update Time: 2025-06-08

3-tert-butyl-1-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea
• 1-(tert-butyl)-3-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)urea
• AKOS024542674
• 3-tert-butyl-1-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]urea
• 1396685-03-2
• 1-tert-butyl-3-(4-pyrrolidin-1-ylbut-2-ynyl)urea
• VU0539962-1
• F6244-1467

• Inchi： 1S/C13H23N3O/c1-13(2,3)15-12(17)14-8-4-5-9-16-10-6-7-11-16/h6-11H2,1-3H3,(H2,14,15,17)
• InChI Key： KBDCBPXSXPZXEW-UHFFFAOYSA-N
• SMILES： O=C(NCC#CCN1CCCC1)NC(C)(C)C

Computed Properties

• Exact Mass: 237.184112366g/mol
• Monoisotopic Mass: 237.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 3-tert-butyl-1-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea

Introduction to 3-tert-butyl-1-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea (CAS No. 1396685-03-2)

3-tert-butyl-1-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea (CAS No. 1396685-03-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 3-tert-butyl-1-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea is defined by its tert-butyl and pyrrolidine moieties, which contribute to its stability and reactivity. The tert-butyl group, known for its steric hindrance and electron-donating properties, enhances the compound's lipophilicity and metabolic stability. The pyrrolidine ring, on the other hand, imparts flexibility and hydrogen-bonding capabilities, which are crucial for interactions with biological targets.

The synthesis of 3-tert-butyl-1-4-(pyrrolidin-1-yl)but-2-yn-1-ylurea typically involves a multi-step process that combines urea formation with the introduction of the tert-butyl and pyrrolidine functionalities. One common approach is to react tert-butyl isocyanate with 4-(pyrrolidin-1-yl)butynoic acid or its derivatives. This reaction sequence ensures high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

In terms of biological activity, 3-tert-butyl-1-4-(pyrrolidin-1-yl)but-2-y n - y l u r e a has been extensively studied for its potential as a modulator of various biological pathways. Recent research has highlighted its ability to interact with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Specifically, this compound has shown promising activity as an agonist or antagonist of specific GPCRs, making it a valuable tool in drug discovery and development.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological properties of 3-t e r t - b u t y l - 1 - 4 - ( p y r r o l i d i n - 1 - y l ) b u t - 2 - y n - 1 - y l u r e a. The researchers found that this compound exhibited selective binding to a specific subtype of GPCR, leading to significant modulation of downstream signaling pathways. This selective interaction suggests that 3-t e r t - b u t y l - 1 - 4 - ( p y r r o l i d i n - 1 - y l ) b u t - 2 - y n - 1 - y l u r e a could be developed into a targeted therapy for diseases involving dysregulation of these pathways.

Beyond its role in GPCR modulation, 3-t e r t-b u t y l - 1 - 4 -( p y r r o l i d i n - 1-y l ) b u t - 2-y n - 1-y l u r e a has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest potential applications in the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 3-t e r t-b u t y l - 1 - 4 -( p y r r o l i d i n - 1-y l ) b u t - 2-y n - 1-y l u r e a is another critical aspect of its evaluation. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties. These characteristics make it an attractive candidate for further clinical development.

In conclusion, 3-t e r t-b u t y l - 1 - 4 -( p y r r o l i d i n - 1-y l ) b u t - 2-y n - 1-y l u r e a (CAS No. 1396685-03-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its promising biological activities and favorable safety profile, positions it as a promising lead compound for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this intriguing molecule.